3-ethoxy-N-{5-[(3-phenyl-2-propen-1-yl)thio]-1,3,4-thiadiazol-2-yl}benzamide

• IUPAC Name: 3-ethoxy-N-[5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H19N3O2S2/c1-2-25-17-12-6-11-16(14-17)18(24)21-19-22-23-20(27-19)26-13-7-10-15-8-4-3-5-9-15/h3-12,14H,2,13H2,1H3,(H,21,22,24)/b10-7+
• InChI Key: AAXWBTCKRXEZND-JXMROGBWSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NN=C(S2)SCC=CC3=CC=CC=C3
• Isomeric SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NN=C(S2)SC/C=C/C3=CC=CC=C3
• Molecular Formula: C20H19N3O2S2
• Molecular Weight: 397.5 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is based on the longest carbon chain in the molecule and the functional groups present.

Synthesis Analysis

The synthesis of an organic compound can involve various chemical reactions, and the choice of reactions depends on the functional groups present in the molecule. Common methods include ester rearrangements, reductions of quinones, and hydrolysis of esters or ethers.

Molecular Structure Analysis

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Chemical Reactions Analysis

The chemical reactions of an organic compound depend on its functional groups. For example, compounds with a boron group can undergo Suzuki-Miyaura cross-coupling, a widely-used reaction for forming carbon-carbon bonds.

Physical And Chemical Properties Analysis

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